![molecular formula C9H10N2O2 B2591775 N-(6-methoxypyridin-3-yl)prop-2-enamide CAS No. 303129-84-2](/img/structure/B2591775.png)
N-(6-methoxypyridin-3-yl)prop-2-enamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(6-methoxypyridin-3-yl)prop-2-enamide, also known as MPPA, is a chemical compound that has been gaining attention in the scientific community due to its potential applications in various fields. MPPA is a pyridine derivative that has been synthesized through various methods, and its mechanism of action has been studied extensively. In
Scientific Research Applications
- MPM has been investigated for its antimicrobial properties. Researchers synthesized MPM by condensing 6-methoxypyridine-3-amine with pyrrole-2-carbaldehyde. Additionally, MPM was used to prepare Cu(II) and Co(II) metal complexes. These complexes exhibited potential antimicrobial activity against various pathogens .
- Computational and theoretical chemistry studies have explored the electronic structure, bonding, and reactivity of MPM and its metal complexes. These investigations provide insights into their stability, electronic properties, and potential applications .
- Researchers have examined the biological effects of MPM and its metal complexes. These studies include toxicity assessments, cellular uptake, and interactions with biomolecules. Understanding their impact on living systems is crucial for potential therapeutic applications .
- MPM and its metal complexes may serve as catalysts in organic transformations. Their unique ligand properties and coordination abilities make them interesting candidates for catalytic reactions, such as C–C bond formation or oxidation reactions .
- Investigating the photophysical behavior of MPM and its metal complexes sheds light on their luminescent properties. These compounds could find applications in optoelectronic devices, sensors, or imaging agents .
- MPM-based materials, such as thin films or nanoparticles, could be useful in various applications. Researchers explore their potential as semiconductors, sensors, or even drug delivery carriers .
Antimicrobial Agents
Theoretical Chemistry Investigations
Biological Studies
Catalysis
Photophysical Properties
Materials Science
properties
IUPAC Name |
N-(6-methoxypyridin-3-yl)prop-2-enamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H10N2O2/c1-3-8(12)11-7-4-5-9(13-2)10-6-7/h3-6H,1H2,2H3,(H,11,12) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QSEGZGHGAISHTO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=NC=C(C=C1)NC(=O)C=C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H10N2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
178.19 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.